Cas no 104587-44-2 (6H,7H-thieno2,3-cpyridine-7-thione)

• Product Name: 6H,7H-thieno2,3-cpyridine-7-thione
• CAS No: 104587-44-2
• MF: C₇H₅NS₂
• MW: 167.251298666
• MDL: MFCD18836496
• CID: 126293
• PubChem ID: 14666714
• Update Time: 2025-06-19

6H,7H-thieno2,3-cpyridine-7-thione Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-c]pyridine-7(6H)-thione
• Thieno[2,3-c]pyridine-7(6H)-thione (9CI)
• 6H-thieno[2,3-c]pyridine-7-thione
• 6H,7H-thieno2,3-cpyridine-7-thione
• D85363
• DTXSID20562791
• 104587-44-2
• SCHEMBL8180483
• JHQICVSZKZQLFP-UHFFFAOYSA-N
• MFCD18836496

• MDL： MFCD18836496
• Inchi： 1S/C7H5NS2/c9-7-6-5(1-3-8-7)2-4-10-6/h1-4H,(H,8,9)
• InChI Key： JHQICVSZKZQLFP-UHFFFAOYSA-N
• SMILES： S1C=CC2C=CNC(C1=2)=S

Computed Properties

• Exact Mass: 166.98645
• Monoisotopic Mass: 166.98634151g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.9
• Topological Polar Surface Area: 72.4Ų

Experimental Properties

• PSA: 12.03
• LogP: 2.58500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines